N-[1-[2-(6-chloro-2-pyridinyl)hydrazino]-2-(1H-1,2,4-triazol-1-yl)ethylidene]-N'-phenylurea

• IUPAC Name: 1-[(E)-N-[(6-chloropyridin-2-yl)amino]-C-(1,2,4-triazol-1-ylmethyl)carbonimidoyl]-3-phenylurea
• InChI: InChI=1S/C16H15ClN8O/c17-13-7-4-8-14(21-13)23-24-15(9-25-11-18-10-19-25)22-16(26)20-12-5-2-1-3-6-12/h1-8,10-11H,9H2,(H,21,23)(H2,20,22,24,26)
• InChI Key: KXERYEJCOSBGJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC(=NNC2=NC(=CC=C2)Cl)CN3C=NC=N3
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)N/C(=N/NC2=NC(=CC=C2)Cl)/CN3C=NC=N3
• Molecular Formula: C16H15ClN8O
• Molecular Weight: 370.8 g/mol
• CAS No.: 338418-61-4

Description

Molecular Structure Analysis

The molecular structure of a related compound, 2-CHLORO-6-HYDRAZINOPYRIDINE, has been reported. Its molecular formula is C5H6ClN3 and its molecular weight is 143.57.

Physical and Chemical Properties Analysis

The physical and chemical properties of a related compound, 2-CHLORO-6-HYDRAZINOPYRIDINE, have been reported. It has a melting point of 118°C, a boiling point of 118°C, and a density of 1.43±0.1 g/cm3.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has demonstrated the synthesis of various novel 1,2,4-triazoles, which are crucial in the development of new chemical compounds with potential applications in different fields. This includes the synthesis of 1,2,4-triazolo pyrazine derivatives and triazolopyridine derivatives, which might have significant applications in medicinal chemistry and material sciences (Kumar & Mashelkar, 2007), (El‐Sayed et al., 2008).

Biological Activity

• Several studies have shown that compounds containing the 1,2,4-triazole moiety possess significant biological activities. This includes antimicrobial, antiurease, and antioxidant activities, which make these compounds potential candidates for pharmaceutical applications (Sokmen et al., 2014), (Al-Romaizan, 2019).

Anticancer Potential

• Research into the synthesis of novel compounds with the triazole moiety has also uncovered potential anticancer activities. This is particularly relevant in the development of new therapeutic agents for combating various forms of cancer (Al-Saleem et al., 2018).

Molecular Docking and Catalysis

• Studies involving molecular docking and catalysis have been conducted on similar compounds, which are crucial for understanding the interaction of these compounds with biological molecules and their potential use in drug design and development (Wei et al., 2009).

Safety and Hazards

The safety and hazards of a related compound, 2-CHLORO-6-HYDRAZINOPYRIDINE, have been reported. It has hazard statements H301-H318 and precautionary statements P280-P301+P310+P330-P305+P351+P338+P310.